Cas no 132407-76-2 (5-hydroperoxy-1-methyl-2-Pyrrolidinone)

• Product Name: 5-hydroperoxy-1-methyl-2-Pyrrolidinone
• CAS No: 132407-76-2
• MF: C₅H₉NO₃
• MW: 131.129861593246
• CID: 899009
• PubChem ID: 11083917
• Update Time: 2025-04-19

5-hydroperoxy-1-methyl-2-Pyrrolidinone Chemical and Physical Properties

Names and Identifiers

• 5-hydroperoxy-1-methyl-2-Pyrrolidinone
• 2-Pyrrolidinone,5-hydroperoxy-1-methyl-(9CI)

• Inchi： 1S/C5H9NO3/c1-6-4(7)2-3-5(6)9-8/h5,8H,2-3H2,1H3
• InChI Key： CHJQAEDTCYTGBP-UHFFFAOYSA-N
• SMILES： O(C1CCC(N1C)=O)O

Computed Properties

• Exact Mass: 131.05827
• Monoisotopic Mass: 131.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.77

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines